Cas no 1644-12-8 (4-chloro-2-trifluoromethyl-5-nitro-methyl benzene)

• Product Name: 4-chloro-2-trifluoromethyl-5-nitro-methyl benzene
• CAS No: 1644-12-8
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 1005709
• PubChem ID: 91757389
• Update Time: 2025-04-20

4-chloro-2-trifluoromethyl-5-nitro-methyl benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-trifluoromethyl-5-nitro-methyl benzene
• 5-chloro-2-methyl-4-nitrobenzotrifluoride
• 1-CHLORO-4-METHYL-2-NITRO-5-(TRIFLUOROMETHYL)BENZENE
• 1644-12-8
• 4-chloro-5-nitro-2-(trifluoromethyl)toluene

• Inchi： 1S/C8H5ClF3NO2/c1-4-2-7(13(14)15)6(9)3-5(4)8(10,11)12/h2-3H,1H3
• InChI Key： VGDCSFXHVXRYMA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.9960906g/mol
• Monoisotopic Mass: 238.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų